Cas no 56554-52-0 (methyl perfluorododecanoate)

methyl perfluorododecanoate structure
methyl perfluorododecanoate structure
Product Name:methyl perfluorododecanoate
CAS No:56554-52-0
MF:C13H3F23O2
MW:628.12500500679
MDL:MFCD00236616
CID:89905
PubChem ID:87559873
Update Time:2025-04-18

methyl perfluorododecanoate Chemical and Physical Properties

Names and Identifiers

    • methyl perfluorododecanoate
    • Perfluorododecanoic acid methyl ester
    • Methyl Tricosafluorododecanoate
    • methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate
    • Methyl Tricosafluorolaurate
    • Tricosafluorododecanoic Acid Methyl Ester
    • METHYLPERFLUORODODECANOATE
    • AS-76349
    • 56554-52-0
    • Methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoate #
    • methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosakis(fluoranyl)dodecanoate
    • M1917
    • Dodecanoic acid, tricosafluoro-, methyl ester
    • A831095
    • CS-0313478
    • AKOS015852638
    • D91555
    • 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-tricosafluorododecanoic acid methyl ester
    • NS00110866
    • SCHEMBL517375
    • MFCD00236616
    • FT-0628782
    • DTXSID60338250
    • DB-052935
    • MDL: MFCD00236616
    • Inchi: 1S/C13H3F23O2/c1-38-2(37)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)12(32,33)13(34,35)36/h1H3
    • InChI Key: ABNZIVVYHQYSLI-UHFFFAOYSA-N
    • SMILES: FC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 627.97700
  • Monoisotopic Mass: 627.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 12
  • Complexity: 896
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.9

Experimental Properties

  • Color/Form: solid
  • Density: 1.66
  • Melting Point: 54.0 to 60.0 deg-C
  • Boiling Point: 125°C 30mm
  • Flash Point: 87.4°C
  • Refractive Index: 1.289
  • PSA: 26.30000
  • LogP: 7.07470
  • Solubility: Water insoluble

methyl perfluorododecanoate Security Information

  • Hazard Statement: Flammable
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: F
  • Safety Term:S24/25

methyl perfluorododecanoate Pricemore >>

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